A one-step method to produce graphene–Fe3O4 composites and their excellent catalytic activities for three-component coupling of aldehyde, alkyne and amine†

Journal of Materials Chemistry A Pub Date: 2012-10-18 DOI: 10.1039/C2TA00485B

Abstract

The construction of reduced graphene oxide or graphene oxide (GO) with magnetic nanoparticles has gained more and more attention due to its promising and wide applications in catalysis, photoelectric materials, biomedical fields and so on. The synthesis of reduced graphene oxide (RGO) or graphene magnetic nanoparticle nanocomposites with well-dispersed decorated particles is still a challenge. Herein, we first report a simple method to prepare graphene–Fe3O4 with uniform Fe3O4 NPs based on decomposition of Fe(CO)5 on the surface of graphene oxide. The main novelty of this work is that the decomposition products of Fe(CO)5 reacted with GO leading to the formation of graphene–Fe3O4. The resulting sample can be easily manipulated by an external magnetic field and exhibits excellent catalytic activity in the A3-coupling reaction. A diverse range of propargylamines were obtained in a moderate to high yield under mild conditions. The separation and reuse of graphene–Fe3O4 were very simple, effective and economical.

Graphical abstract: A one-step method to produce graphene–Fe3O4 composites and their excellent catalytic activities for three-component coupling of aldehyde, alkyne and amine
A one-step method to produce graphene–Fe3O4 composites and their excellent catalytic activities for three-component coupling of aldehyde, alkyne and amine†
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Journal of Materials Chemistry A
Journal Name：Journal of Materials Chemistry A
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